Cas no 2639447-51-9 (4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid)

• Product Name: 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid
• CAS No: 2639447-51-9
• MF: C₁₈H₂₅NO₄
• MW: 319.39540553093
• CID: 5651985
• PubChem ID: 165901613
• Update Time: 2025-05-23

4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{1-[(benzyloxy)carbonyl]pyrrolidin-3-yl}-2,2-dimethylbutanoic acid
• EN300-27783791
• 2639447-51-9
• 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid

• Inchi： 1S/C18H25NO4/c1-18(2,16(20)21)10-8-14-9-11-19(12-14)17(22)23-13-15-6-4-3-5-7-15/h3-7,14H,8-13H2,1-2H3,(H,20,21)
• InChI Key： FGEGSUYSTWGIQP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(C1)CCC(C(=O)O)(C)C)=O

Computed Properties

• Exact Mass: 319.17835828g/mol
• Monoisotopic Mass: 319.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid

Comprehensive Overview of 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid (CAS No. 2639447-51-9)

In the rapidly evolving field of pharmaceutical and organic chemistry, 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid (CAS No. 2639447-51-9) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in scientific literature by its CAS number or abbreviated name, is a derivative of pyrrolidine and features a benzyloxycarbonyl protecting group, which is crucial for peptide synthesis and drug development. Researchers and industry professionals are increasingly exploring its role in medicinal chemistry, particularly in the design of novel enzyme inhibitors and bioactive molecules.

The molecular structure of 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid includes a pyrrolidine ring substituted with a benzyloxycarbonyl group, which enhances its stability and reactivity in synthetic pathways. This makes it a valuable intermediate in the production of pharmaceutical compounds, especially those targeting central nervous system (CNS) disorders and metabolic diseases. Recent studies have highlighted its potential in modulating G-protein-coupled receptors (GPCRs), a hot topic in drug discovery due to their involvement in numerous physiological processes.

One of the key reasons for the growing interest in this compound is its compatibility with green chemistry principles. As the pharmaceutical industry shifts toward sustainable practices, 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid offers a promising example of how eco-friendly synthesis can be achieved without compromising efficiency. Its low toxicity profile and high yield in reactions align with the global demand for safer and more sustainable chemical processes. This aspect resonates with current trends in AI-driven drug discovery, where computational tools are used to predict the environmental impact of new compounds.

From a commercial perspective, the demand for CAS No. 2639447-51-9 is rising, particularly in markets focused on custom synthesis and contract research organizations (CROs). Companies specializing in high-purity intermediates are actively stocking this compound to meet the needs of academic and industrial researchers. Its versatility in peptide coupling reactions and protecting group strategies makes it a staple in laboratories working on next-generation therapeutics. Additionally, its relevance in proteomics and bioconjugation techniques has further expanded its applications.

In conclusion, 4-{1-(benzyloxy)carbonylpyrrolidin-3-yl}-2,2-dimethylbutanoic acid (CAS No. 2639447-51-9) represents a critical building block in modern chemistry, bridging the gap between traditional synthesis and innovative drug design. Its multifaceted role in pharmaceutical research, combined with its alignment with sustainability goals, ensures its continued relevance in the scientific community. As research progresses, this compound is likely to play an even more prominent role in addressing some of the most pressing challenges in healthcare and biotechnology.